Cas no 90178-82-8 (3-Formyl-4-nitrobenzonitrile)

3-Formyl-4-nitrobenzonitrile structure

Product Name:3-Formyl-4-nitrobenzonitrile

CAS No:90178-82-8

MF:C₈H₄N₂O₃

MW:176.12896156311

MDL:MFCD10696868

CID:792414

PubChem ID:13238553

Update Time:2025-09-20

3-Formyl-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Formyl-4-nitrobenzonitrile
- Benzonitrile, 3-formyl-4-nitro-
- FCH881654
- 4990AC
- VZ26905
- AS06893
- AB58390
- OR321006
- AX8218803
- ST24042195
- 3-Formyl-4-nitrobenzonitrile (ACI)
- 3-Formyl-4-nitrobenzonitril
- 5-Cyano-2-nitrobenzaldehyde
- DS-17108
- 90178-82-8
- DB-366490
- DTXSID40531101
- SCHEMBL5756433
- CS-0040691
- SY113168
- AKOS006303389
- 5-Cyano-2-nitrobenzaldehyde;
- MFCD10696868
- MDL： MFCD10696868
- Inchi： 1S/C8H4N2O3/c9-4-6-1-2-8(10(12)13)7(3-6)5-11/h1-3,5H
- InChI Key： KVFQELNRGJIUKT-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C=O)C([N+](=O)[O-])=CC=1

Computed Properties

Exact Mass: 176.02219199g/mol
Monoisotopic Mass: 176.02219199g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 86.7

3-Formyl-4-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	097879-1g	3-Formyl-4-nitrobenzonitrile	90178-82-8	95+%	1g	5461CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	097879-250mg	3-Formyl-4-nitrobenzonitrile	90178-82-8	95+%	250mg	2470CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YB603-100mg	3-Formyl-4-nitrobenzonitrile	90178-82-8	97%	100mg	240CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YB603-1g	3-Formyl-4-nitrobenzonitrile	90178-82-8	97%	1g	940.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YB603-5g	3-Formyl-4-nitrobenzonitrile	90178-82-8	97%	5g	4413CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YB603-250mg	3-Formyl-4-nitrobenzonitrile	90178-82-8	97%	250mg	473CNY	2021-05-08
Chemenu	CM155380-1g	3-Formyl-4-nitrobenzonitrile	90178-82-8	95%	1g	$163	2021-06-17
Chemenu	CM155380-5g	3-Formyl-4-nitrobenzonitrile	90178-82-8	95%	5g	$449	2021-06-17
Chemenu	CM155380-10g	3-Formyl-4-nitrobenzonitrile	90178-82-8	95%	10g	$739	2021-06-17
Chemenu	CM155380-25g	3-Formyl-4-nitrobenzonitrile	90178-82-8	95%	25g	$1477	2021-06-17

3-Formyl-4-nitrobenzonitrile Production Method

Production Method 1

90178-81-7

90178-82-8

Reaction Conditions

Reference

: Syntheses of antimicrobial biscationic 2-(phenoxyphenyl)indoles and -1-benzofurans

Dann, Otto; Ruff, Juergen; Wolff, Hans Peter; Griessmeier, Helmut, Liebigs Annalen der Chemie, 1984, (3), 409-25

Production Method 2

96784-54-2

90178-82-8

Reaction Conditions

1.1 Reagents: Dimethylformamide dimethyl acetal Solvents: Dimethylformamide ; 18 h, 25 °C → 90 °C; 90 °C → 25 °C
1.2 Solvents: Water ; 45 min, 25 °C → 43 °C; 1 h, 43 °C → 25 °C
1.3 Reagents: Triethylamine , Sodium periodate Solvents: Tetrahydrofuran , Water ; 80 min, 46 °C; 19 h, 46 °C

Reference

: Development of a Practical Synthesis of a Farnesyltransferase Inhibitor

Shi, Zhongping ; Fan, Junying; Kronenthal, David R.; Mudryk, Boguslaw M., Organic Process Research & Development, 2018, 22(11), 1534-1540